Cas no 2228679-03-4 (O-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine
• CAS No: 2228679-03-4
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6363145
• PubChem ID: 165614250
• Update Time: 2025-06-21

O-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine
• 2228679-03-4
• EN300-1742958
• O-[2-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine

• Inchi： 1S/C10H19N3O/c1-9(2,3)13-7-8(6-12-13)10(4,5)14-11/h6-7H,11H2,1-5H3
• InChI Key： DOFATRSWRHHMSI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=NN(C=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine

Professional Introduction to Compound with CAS No. 2228679-03-4 and Product Name: O-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine

The compound with the CAS number 2228679-03-4 and the product name O-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its molecular architecture, which integrates a 1H-pyrazole moiety with a tert-butyl substituent. The 1H-pyrazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the tert-butyl group enhances the compound's lipophilicity, making it more soluble in lipid-based environments and potentially improving its bioavailability. This combination of structural features makes the compound a promising candidate for further investigation in drug discovery.

The hydroxylamine functional group at the propyl chain of the molecule introduces a reactive site that can participate in various chemical transformations, including hydrogen bonding and redox reactions. These properties are particularly relevant in the context of developing novel therapeutic agents that require specific interactions with biological macromolecules. The compound's ability to engage in multiple types of interactions makes it versatile for targeting different disease mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that O-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine can bind to several protein targets, including kinases and transcription factors, which are critical in various cellular processes. These findings align with the growing interest in developing small-molecule inhibitors for these targets as part of combinatorial therapy strategies.

In addition to its potential as an inhibitor, this compound has been explored for its role in modulating oxidative stress responses. The hydroxylamine group is known to participate in redox reactions, which are central to many pathological processes. By interacting with reactive oxygen species (ROS), O-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine may help restore cellular homeostasis, making it a candidate for treating conditions associated with oxidative damage.

Preclinical studies have begun to elucidate the pharmacokinetic properties of this compound, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that the tert-butyl group contributes to prolonged circulation time, while the hydroxylamine moiety influences metabolic pathways involving cytochrome P450 enzymes. Such information is crucial for optimizing dosing regimens and minimizing potential side effects.

The integration of machine learning techniques into drug discovery has further accelerated the evaluation of compounds like O-2-(1H-pyrazol4Yl)propan2Ylhydroxymine, allowing for rapid screening of virtual libraries. Predictive models have identified this compound as a high-potential candidate for further experimental validation, based on its structural similarity to known bioactive molecules. This approach underscores the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in advancing pharmaceutical research.

Future directions in the study of this compound include exploring its efficacy in animal models of human diseases. Initial results from cell-based assays suggest that it may exhibit therapeutic effects in conditions such as neurodegeneration and inflammation. These findings warrant further investigation into its mechanisms of action and potential clinical applications.

The development of novel pharmaceuticals often involves iterative optimization cycles to enhance potency and selectivity. By leveraging structural modifications guided by computational predictions, researchers aim to refine compounds like O-(2-(1-tBu-pyrazol4Yl)propan2Yl)hydroxymine into lead candidates suitable for clinical trials. This iterative process highlights the dynamic nature of drug discovery and underscores the importance of continuous innovation.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits. The study of compounds such as CAS No 2228679 03 4 exemplifies how interdisciplinary research can drive progress in medicine. By combining expertise from synthetic chemistry, pharmacology, and bioinformatics, scientists are better positioned to address complex diseases with precision-targeted therapies.

In conclusion,O-(2-(1-tBu-pyrazol4Yl)propan2Yl)hydroxymine represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its integration into modern drug discovery workflows underscores the importance of innovative approaches in developing next-generation therapeutics. As research continues to uncover new applications for this compound,CAS No 2228679 03 4 is poised to play a significant role in advancing medical science.